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Acetic acid, (4-((3-(((methylphenyl)amino)methyl)-4-oxo-2-thioxo-5-thiazolidinylidene)methyl)phenoxy)-, ((4-methoxyphenyl)methylene)hydrazide Acetic acid, (4-((3-(((methylphenyl)amino)methyl)-4-oxo-2-thioxo-5-thiazolidinylidene)methyl)phenoxy)-, ((4-methoxyphenyl)methylene)hydrazide
Brand Name: Vulcanchem
CAS No.: 139207-41-3
VCID: VC21180597
InChI: InChI=1S/C28H26N4O4S2/c1-19-5-3-4-6-24(19)29-18-32-27(34)25(38-28(32)37)15-20-7-13-23(14-8-20)36-17-26(33)31-30-16-21-9-11-22(35-2)12-10-21/h3-16,29H,17-18H2,1-2H3,(H,31,33)/b25-15+,30-16+
SMILES: CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S
Molecular Formula: C28H26N4O4S2
Molecular Weight: 546.7 g/mol

Acetic acid, (4-((3-(((methylphenyl)amino)methyl)-4-oxo-2-thioxo-5-thiazolidinylidene)methyl)phenoxy)-, ((4-methoxyphenyl)methylene)hydrazide

CAS No.: 139207-41-3

Cat. No.: VC21180597

Molecular Formula: C28H26N4O4S2

Molecular Weight: 546.7 g/mol

* For research use only. Not for human or veterinary use.

Acetic acid, (4-((3-(((methylphenyl)amino)methyl)-4-oxo-2-thioxo-5-thiazolidinylidene)methyl)phenoxy)-, ((4-methoxyphenyl)methylene)hydrazide - 139207-41-3

Specification

CAS No. 139207-41-3
Molecular Formula C28H26N4O4S2
Molecular Weight 546.7 g/mol
IUPAC Name N-[(E)-(4-methoxyphenyl)methylideneamino]-2-[4-[(E)-[3-[(2-methylanilino)methyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
Standard InChI InChI=1S/C28H26N4O4S2/c1-19-5-3-4-6-24(19)29-18-32-27(34)25(38-28(32)37)15-20-7-13-23(14-8-20)36-17-26(33)31-30-16-21-9-11-22(35-2)12-10-21/h3-16,29H,17-18H2,1-2H3,(H,31,33)/b25-15+,30-16+
Standard InChI Key IMMQXQABVQKBFD-UHFFFAOYSA-N
Isomeric SMILES CC1=CC=CC=C1NCN2C(=O)/C(=C\C3=CC=C(C=C3)OCC(=O)N/N=C/C4=CC=C(C=C4)OC)/SC2=S
SMILES CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S
Canonical SMILES CC1=CC=CC=C1NCN2C(=O)C(=CC3=CC=C(C=C3)OCC(=O)NN=CC4=CC=C(C=C4)OC)SC2=S

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